Cas no 93847-77-9 (Boc-erythro-beta-phenylserine)

• Product Name: Boc-erythro-beta-phenylserine
• CAS No: 93847-77-9
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD06656445
• CID: 801801
• PubChem ID: 2756007
• Update Time: 2025-07-22

Boc-erythro-beta-phenylserine Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-b-hydroxy-, (bR)-rel-(9CI)
• BOC-ERYTHRO-BETA-PHENYL-SER-OH,
• S3I-201
• AR)-
• (2R,3R)-rel-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-3-phenylpropanoic acid
• 93847-77-9
• (2R,3R)/(2S,3S)-RACEMIC BOC-BETA-HYDROXY-PHENYLALANINE
• A-hydroxy-, (
• (2R,3R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
• Boc-erythro-beta-phenyl-Ser-OH
• (2R,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-3-phenylpropanoic acid
• (betaR)-N-(tert-Butoxycarbonyl)-beta-hydroxy-D-phenylalanine
• 578717-40-5
• D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-
• A859622
• Boc-erythro-beta-phenylserine
• AKOS027250951
• DTXSID50373190
• MFCD06656445
• G85281
• (2R,3R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-HYDROXY-3-PHENYLPROPANOIC ACID
• (2R,3R)-rel-Boc-beta-hydroxy-phenylalanine
• BOC-ERYTHRO-B-PHENYLSERINE

• MDL： MFCD06656445
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-10(12(17)18)11(16)9-7-5-4-6-8-9/h4-8,10-11,16H,1-3H3,(H,15,19)(H,17,18)/t10-,11-/m1/s1
• InChI Key： NONUVMOXNPGTBK-GHMZBOCLSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@@H](C1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86000
• LogP: 2.08880

Additional information on Boc-erythro-beta-phenylserine

Professional Introduction to Boc-erythro-beta-phenylserine (CAS No. 93847-77-9)

Boc-erythro-beta-phenylserine is a crucial intermediate in the field of pharmaceutical chemistry, widely recognized for its significance in the synthesis of bioactive molecules. This compound, with the chemical abstracts service number CAS No. 93847-77-9, has garnered considerable attention due to its utility in the development of innovative therapeutic agents. The structure of Boc-erythro-beta-phenylserine features a protected amino group and a stereogenic center, making it a versatile building block for peptidomimetics and other complex molecules.

The compound's stereochemistry, specifically the erythro configuration, plays a pivotal role in determining its biological activity. This aspect has been extensively studied in recent years, particularly in the context of designing protease inhibitors and other enzyme-targeting agents. The phenyl substituent further enhances its pharmacological potential by influencing solubility and metabolic stability, making it an attractive candidate for drug discovery programs.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Boc-erythro-beta-phenylserine. These innovations have not only improved the purity and yield of the compound but also opened new avenues for its application in medicinal chemistry. For instance, catalytic asymmetric synthesis techniques have been employed to achieve high enantiomeric purity, which is essential for developing enantiomerically pure drugs that exhibit improved therapeutic profiles.

In the realm of drug development, Boc-erythro-beta-phenylserine has been utilized as a key precursor in the synthesis of several lead compounds. Its incorporation into peptide-like structures has led to the discovery of novel molecules with significant biological activity. Notably, derivatives of this compound have shown promise in targeting various therapeutic areas, including oncology and infectious diseases. The ability to modify its structure while retaining its core pharmacophore has made it a valuable tool in rational drug design.

The role of Boc-erythro-beta-phenylserine in peptidomimetic chemistry cannot be overstated. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. By incorporating non-peptide moieties into the structure, researchers can enhance stability and bioavailability. The use of Boc-erythro-beta-phenylserine as a scaffold has facilitated the development of several potent peptidomimetic drugs that are currently in clinical development or use.

Moreover, the compound's versatility extends to its application in fragment-based drug discovery (FBDD). FBDD is an emerging approach that involves identifying small molecule fragments with high affinity for target proteins and then linking these fragments together to form lead compounds. The structural features of Boc-erythro-beta-phenylserine make it an ideal candidate for generating fragments that can interact with biological targets. This approach has led to the identification of novel therapeutic agents with unique mechanisms of action.

The synthetic pathways for producing Boc-erythro-beta-phenylserine have also seen significant improvements. Traditional synthetic routes often involve multiple steps and harsh conditions, leading to low yields and high costs. However, recent developments in green chemistry have introduced more sustainable methods that minimize waste and energy consumption. These innovations align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

The future prospects for Boc-erythro-beta-phenylserine are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Novel synthetic strategies are being explored to enhance its availability and accessibility, while computational methods are being employed to predict its behavior in biological systems. These efforts are expected to accelerate the discovery of new therapeutic agents based on this versatile intermediate.

In conclusion, Boc-erythro-beta-phenylserine (CAS No. 93847-77-9) is a cornerstone compound in pharmaceutical chemistry, with far-reaching implications for drug development. Its unique structural features and stereochemistry make it an invaluable tool for designing bioactive molecules across various therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in the next generation of pharmaceutical innovations.